Cas no 2007082-51-9 (3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl-)

• Product Name: 3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl-
• CAS No: 2007082-51-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5406871
• Update Time: 2025-09-23

3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl-

• Inchi： 1S/C10H14N2/c1-7-2-3-8-5-10(11)12-6-9(8)4-7/h5-7H,2-4H2,1H3,(H2,11,12)
• InChI Key： KTKITMBZKOQHGH-UHFFFAOYSA-N
• SMILES： C1C2=C(CCC(C)C2)C=C(N)N=1

Additional information on 3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl-

Recent Advances in the Study of 3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl- (CAS: 2007082-51-9)

3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl- (CAS: 2007082-51-9) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its role as a modulator of various biological targets, including enzymes and receptors implicated in neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl- exhibit significant inhibitory activity against histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation and cancer progression. The study reported an IC50 value in the nanomolar range, suggesting high potency.

In addition to its HDAC inhibitory properties, recent research has explored its potential as a neuroprotective agent. A preclinical study conducted in 2024 revealed that the compound could mitigate oxidative stress and reduce neuronal apoptosis in models of Parkinson’s disease. These findings were attributed to its ability to activate the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses.

From a synthetic perspective, advancements have been made in optimizing the production of 3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl-. A novel catalytic asymmetric synthesis method was reported in Organic Letters (2023), which significantly improved yield and enantiomeric purity. This methodological breakthrough is expected to facilitate further structure-activity relationship (SAR) studies and the development of more potent analogs.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further derivatization to enhance its drug-like properties. Ongoing research is focused on addressing these limitations through the design of prodrugs or nanoparticle-based delivery systems.

In conclusion, 3-Isoquinolinamine, 5,6,7,8-tetrahydro-7-methyl- (CAS: 2007082-51-9) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an HDAC inhibitor and neuroprotective agent underscores its therapeutic versatility. Future research should prioritize optimizing its pharmacokinetic profile and exploring its efficacy in vivo to advance its development as a clinical candidate.